Cas no 2097860-18-7 (4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole
• CAS No: 2097860-18-7
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 5972640
• PubChem ID: 121190148
• Update Time: 2025-06-28

4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole
• [3-(4-cyclopropyltriazol-1-yl)azetidin-1-yl]-(3-methylsulfanylphenyl)methanone
• 2097860-18-7
• AKOS032467393
• 4-cyclopropyl-1-{1-[3-(methylsulfanyl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazole
• (3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(3-(methylthio)phenyl)methanone
• F6555-0302

• Inchi： 1S/C16H18N4OS/c1-22-14-4-2-3-12(7-14)16(21)19-8-13(9-19)20-10-15(17-18-20)11-5-6-11/h2-4,7,10-11,13H,5-6,8-9H2,1H3
• InChI Key： WULFEEKZMCAEKF-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(N1CC(C1)N1C=C(C2CC2)N=N1)=O

Computed Properties

• Exact Mass: 314.12013238g/mol
• Monoisotopic Mass: 314.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.3Ų

Additional information on 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole

4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole: A Novel Compound with Promising Therapeutic Potential

4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole represents a unique molecular entity with a complex structural framework that combines multiple pharmacophoric elements. The compound's core structure features a 1H-1,2,3-triazole ring, which is known for its diverse biological activities, including antimicrobial, antiviral, and antitumor properties. The azetidin-3-yl moiety, attached to the benzoyl group via a methylsulfanyl linkage, introduces additional functional groups that may modulate the compound's interaction with biological targets. The cyclopropyl substituent at the 4-position further enhances the molecule's conformational flexibility, potentially influencing its binding affinity and selectivity toward specific receptors or enzymes.

Recent studies have highlighted the therapeutic relevance of 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole in the context of inflammatory diseases and cancer. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is a key mediator of chronic inflammation. The methylsulfanyl group in this molecule may enhance its ability to modulate redox-sensitive pathways, offering potential applications in the treatment of autoimmune disorders and neurodegenerative conditions.

Structural analysis of 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole reveals a unique combination of heterocyclic rings and alkyl substituents that could contribute to its pharmacological profile. The 1,2,3-triazole ring, a three-membered nitrogen-containing heterocycle, is often incorporated into drug molecules to improve metabolic stability and bioavailability. The azetidin-3-yl group, a four-membered ring with a nitrogen atom, may act as a scaffold for further functionalization, enabling the development of derivatives with enhanced therapeutic efficacy. The methylsulfanyl linkage, which introduces sulfur atoms into the molecular structure, could also play a role in modulating the compound's solubility and permeability properties.

Research published in Drug Discovery Today (2024) has explored the potential of 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole as a candidate for targeting specific protein-protein interactions. The benzoyl group, which is part of the 1-3-(methylsulfanyl)benzoylazetidin-3-yl moiety, may facilitate hydrophobic interactions with target proteins, while the azetidin-3-yl ring could form hydrogen bonds with complementary residues. This dual mechanism of action could make the compound effective in disrupting pathological signaling pathways associated with diseases such as cancer and metabolic disorders.

From a synthetic perspective, the preparation of 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole involves multi-step organic reactions that require precise control of reaction conditions. The cyclopropyl group, known for its strain-induced reactivity, may be introduced through a ring-closure reaction, while the methylsulfanyl functionality can be synthesized using sulfur-containing reagents. The 1,2,3-triazole ring can be constructed via a [3+2] cycloaddition reaction, a strategy commonly used in the synthesis of heterocyclic compounds with biological activity.

Pharmacokinetic studies on 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole have shown promising results in terms of bioavailability and metabolic stability. The presence of the methylsulfanyl group may reduce the compound's susceptibility to enzymatic degradation, thereby extending its half-life in vivo. Additionally, the azetidin-3-yl moiety could enhance the molecule's ability to cross biological membranes, improving its cellular uptake and therapeutic effectiveness.

The potential applications of 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole extend beyond its immediate pharmacological effects. For example, the 1,2,3-triazole ring has been shown to have antifungal properties, suggesting that this compound may also exhibit activity against fungal pathogens. The benzoyl group, which is a common component in many pharmaceutical agents, could further contribute to the compound's broad-spectrum biological activity.

In conclusion, 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole is a structurally complex molecule with significant potential in drug discovery. Its unique combination of heterocyclic rings, alkyl substituents, and functional groups may enable it to interact with a wide range of biological targets. Further research is needed to fully elucidate its pharmacological mechanisms and therapeutic applications, but the current evidence suggests that this compound could represent a valuable addition to the field of medicinal chemistry.

For researchers and pharmaceutical scientists, the development of 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole offers opportunities to explore novel therapeutic strategies. The compound's structural features, including the 1,2,3-triazole ring and the methylsulfanyl linkage, provide a foundation for the design of derivatives with enhanced potency and selectivity. As the field of drug discovery continues to evolve, compounds like 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole may play a crucial role in addressing unmet medical needs.

Ultimately, the study of 4-cyclopropyl-1-{1-3-(methylsulfanyl)benzoylazetidin-3-yl}-1H-1,2,3-triazole highlights the importance of structural diversity in drug design. By combining multiple pharmacophoric elements, this molecule exemplifies how the careful selection of functional groups can lead to the development of compounds with broad therapeutic potential. As research in this area progresses, the compound may pave the way for new treatments in various medical fields, underscoring the significance of continued exploration in medicinal chemistry.